4-({[(2,3-dichlorophenyl)amino]carbonothioyl}amino)benzamide

• IUPAC Name: 4-[(2,3-dichlorophenyl)carbamothioylamino]benzamide
• InChI: InChI=1S/C14H11Cl2N3OS/c15-10-2-1-3-11(12(10)16)19-14(21)18-9-6-4-8(5-7-9)13(17)20/h1-7H,(H2,17,20)(H2,18,19,21)
• InChI Key: RCLUFERNEWXDPC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)Cl)NC(=S)NC2=CC=C(C=C2)C(=O)N
• Molecular Formula: C14H11Cl2N3OS
• Molecular Weight: 340.2 g/mol

Description

4-({[(2,3-dichlorophenyl)amino]carbonothioyl}amino)benzamide, also known as DAPT, is a small molecule inhibitor that has been widely used in scientific research. DAPT has been shown to inhibit the activity of γ-secretase, an enzyme that cleaves amyloid precursor protein (APP) to produce amyloid beta peptides, which are implicated in the pathogenesis of Alzheimer's disease.

Mechanism of Action

4-({[(2,3-dichlorophenyl)amino]carbonothioyl}amino)benzamide inhibits the activity of γ-secretase by binding to the active site of the enzyme. This prevents the cleavage of APP to produce amyloid beta peptides, which are toxic to neurons and can lead to the formation of amyloid plaques in the brain. This compound also inhibits the cleavage of Notch receptors, which are involved in cell differentiation and development.
Biochemical and Physiological Effects
This compound has been shown to reduce the production of amyloid beta peptides in vitro and in vivo, and to reduce the formation of amyloid plaques in animal models of Alzheimer's disease. This compound has also been shown to affect the differentiation and proliferation of various cell types, including neural stem cells and cancer cells.

Advantages and Limitations for Lab Experiments

4-({[(2,3-dichlorophenyl)amino]carbonothioyl}amino)benzamide is a potent and selective inhibitor of γ-secretase, making it a valuable tool for studying the role of this enzyme in various biological processes. However, this compound has some limitations, including its toxicity at high concentrations and its potential off-target effects on other enzymes. In addition, this compound may not be effective in all experimental systems, and alternative inhibitors may be needed in some cases.

Future Directions

Future research on 4-({[(2,3-dichlorophenyl)amino]carbonothioyl}amino)benzamide and other γ-secretase inhibitors could focus on developing more potent and selective inhibitors, as well as exploring their potential therapeutic applications for Alzheimer's disease and other neurodegenerative disorders. In addition, further studies could investigate the role of γ-secretase in other biological processes, such as cancer and stem cell differentiation, and the potential use of γ-secretase inhibitors in these areas.

Synthesis Methods

4-({[(2,3-dichlorophenyl)amino]carbonothioyl}amino)benzamide can be synthesized using a multi-step process, starting with the reaction of 2,3-dichloroaniline with thiophosgene to produce 2,3-dichlorophenyl isothiocyanate. This intermediate is then reacted with 4-aminobenzoic acid to produce 4-({[(2,3-dichlorophenyl)amino]carbonothioyl}amino)benzoic acid, which is then converted to this compound by reaction with thionyl chloride and 4-aminobenzamide.

Scientific Research Applications

4-({[(2,3-dichlorophenyl)amino]carbonothioyl}amino)benzamide has been widely used in scientific research to study the role of γ-secretase in various biological processes. It has been shown to inhibit the cleavage of APP to produce amyloid beta peptides, which are implicated in the pathogenesis of Alzheimer's disease. This compound has also been used to study the role of γ-secretase in the Notch signaling pathway, which is involved in cell differentiation and development.